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This guide provides an objective comparison of the translaminar activity of two widely used
oomycete-specific fungicides: Dimethomorph and Iprovalicarb. Understanding the
translaminar movement of these compounds is critical for optimizing disease control strategies,
managing resistance, and developing new, more effective fungicides. This document
summarizes key experimental findings, presents comparative data in a clear format, and details
the methodologies used in these assessments.

Introduction to Translaminar Activity

Translaminar activity refers to the ability of a pesticide, once deposited on the upper surface of
a leaf, to penetrate the leaf tissue and move to the lower, untreated surface.[1] This "local
systemic" movement is a crucial attribute for fungicides targeting pathogens like downy
mildews and late blight, which often sporulate on the protected underside of leaves. Effective
translaminar movement ensures that the active ingredient reaches the site of infection,
providing more comprehensive protection than a simple contact fungicide.[2] The degree of
translaminar activity is influenced by the physicochemical properties of the fungicide, such as
its lipophilicity and water solubility.[3]

Both Dimethomorph, a cinnamic acid amide, and Iprovalicarb, a valinamide carbamate,
belong to the Carboxylic Acid Amide (CAA) group of fungicides (FRAC Code 40).[4] They are
known to exhibit translaminar movement and are effective against various oomycete
pathogens.[4][5]
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Comparative Translaminar Efficacy

A key study directly compared the translaminar activity of Dimethomorph (DMM) and
Iprovalicarb (IPRO) in controlling late blight (Phytophthora infestans) on both potato and tomato
leaves. The experiment involved applying the fungicides to the upper leaf surface and then
inoculating the lower, untreated surface with the pathogen. The efficacy was quantified by
determining the effective dose required to reduce the infected leaf area by 50% (ED50).

The results indicate that while both fungicides exhibit translaminar activity, their effectiveness
varies depending on the plant species. Notably, in this study, a third CAA fungicide,
mandipropamid (MPD), showed superior translaminar activity compared to both
Dimethomorph and Iprovalicarb.[6][7]

Quantitative Data Summary

The following table summarizes the ED50 values for the translaminar activity of
Dimethomorph and Iprovalicarb against Phytophthora infestans. Lower ED50 values indicate

higher efficacy.
. . Translaminar Efficacy
Fungicide Plant Species .
(ED50 in pg/ml)[7]

Dimethomorph Potato 358

Tomato 111

Iprovalicarb Potato 158

Tomato 218

Data sourced from Cohen et al. (2007).[7][8]

From this data, it can be observed that Iprovalicarb demonstrated better translaminar activity

on potato leaves compared to Dimethomorph. Conversely, Dimethomorph was significantly
more effective in its translaminar action on tomato leaves than Iprovalicarb.[7] This highlights

the importance of considering the specific crop when selecting a fungicide for optimal disease
control.
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Physicochemical Properties Influencing
Translaminar Activity

The movement of a fungicide across a leaf is largely governed by its chemical and physical
properties. Key parameters include the octanol-water partition coefficient (log P), which
indicates lipophilicity, and water solubility. A balance between these properties is necessary for
the molecule to penetrate the waxy leaf cuticle and then move through the aqueous
environment of the leaf tissue.

Property Dimethomorph Iprovalicarb
Molecular Formula C21H22CINOa4 C18H2s8N203
Molecular Weight 387.9 g/mol 320.4 g/mol
o Data not explicitly found in a
Water Solubility 49.2 mg/L (at pH 7, 20°C)[3]
comparable format
2.63 (E-isomer), 2.73 (Z- Data not explicitly found in a
log P (Kow) )
isomer)[3] comparable format

Experimental Protocols

To provide a clear understanding of how the comparative data was generated, a detailed
experimental protocol for assessing translaminar activity is outlined below. This protocol is
based on the methodology described in the comparative study by Cohen et al.[7][8]

Objective: To quantify and compare the translaminar
activity of Dimethomorph and Iprovalicarb against
Phytophthora infestans on potato and tomato plants.

1. Plant Material:

e Potato (Solanum tuberosum) and tomato (Lycopersicon esculentum) plants are grown under

controlled greenhouse conditions until they reach a suitable age for leaf detachment (e.g., 6-

8 weeks).
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. Fungicide Application:
Formulated Dimethomorph and Iprovalicarb are prepared in a range of concentrations.

The upper (adaxial) surfaces of detached leaves are sprayed with the respective fungicide
solutions until runoff. Control leaves are sprayed with water.

The treated leaves are allowed to dry for a specified period (e.g., 4 hours) in a controlled
environment.

. Pathogen Inoculation:
A sporangial suspension of Phytophthora infestans is prepared at a known concentration.

The lower (abaxial), untreated surfaces of the leaves are inoculated with droplets of the
sporangial suspension.

. Incubation:

The inoculated leaves are placed in a humid chamber at an optimal temperature for disease
development (e.g., 18-20°C) in the dark.

. Disease Assessment:

After a set incubation period (e.g., 5-7 days), the percentage of the leaf area covered by
lesions on the inoculated (abaxial) side is visually assessed for each leaf.

. Data Analysis:

The percentage of disease control for each fungicide concentration is calculated relative to
the water-sprayed control.

The ED50 value (the effective dose that reduces the infected leaf area by 50%) is calculated
for each fungicide on each plant species using probit analysis or a similar statistical method.

Signaling Pathways and Experimental Workflows
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To visually represent the concepts and processes described, the following diagrams have been
generated using Graphviz.
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Caption: Experimental workflow for assessing translaminar activity.

Redistribution

/ \

Fungicide Application Upper Epidermis & Cuticle Pathogen Location

Application Palisade Mesophyll Contact & Inhibition | Oomycete Pathogen
Spongy Mesophyll | (e.g., P. infestans)

Lower Epidermis & Cuticle

Fungicide Droplet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118703#comparing-the-translaminar-activity-of-
dimethomorph-and-iprovalicarb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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